N-(4-cyanophenyl)-4-[2-[(4-cyanophenyl)carbamothioylamino]ethyl]piperazine-1-carbothioamide

• IUPAC Name: N-(4-cyanophenyl)-4-[2-[(4-cyanophenyl)carbamothioylamino]ethyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C22H23N7S2/c23-15-17-1-5-19(6-2-17)26-21(30)25-9-10-28-11-13-29(14-12-28)22(31)27-20-7-3-18(16-24)4-8-20/h1-8H,9-14H2,(H,27,31)(H2,25,26,30)
• InChI Key: DYGSOWKGTJBOEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=S)NC2=CC=C(C=C2)C#N)C(=S)NC3=CC=C(C=C3)C#N
• Molecular Formula: C22H23N7S2
• Molecular Weight: 449.6 g/mol

Description

N-(4-cyanophenyl)-4-[2-[(4-cyanophenyl)carbamothioylamino]ethyl]piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C22H23N7S2 and its molecular weight is 449.6. The purity is usually 95%.
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Scientific Research Applications

Metabolic Analysis and Anticancer Activity

Research on closely related compounds, such as 4-methyl-piperazine-1-carbodithioic acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM-208), has shown significant in vivo and in vitro anticancer activity and low toxicity. Metabolic studies in rats have led to the identification of five metabolites, enhancing our understanding of the drug metabolism and disposition in vivo, which is crucial for the development of anticancer therapeutics (Jiang et al., 2007).

Herbicidal and Plant Growth Regulatory Potential

Compounds synthesized from piperazine and aryl(thio)carbamoyl groups have shown potential as herbicides and plant growth regulators. The structure-activity relationship analysis of these compounds revealed that specific structural elements, such as the piperazine ring and ethylene group, contribute to their herbicidal activity, highlighting their application in agricultural sciences (Stoilkova et al., 2014).

Antimicrobial and Hypoglycemic Activities

Novel N-(1-Adamantyl)carbothioamide derivatives have been evaluated for antimicrobial activity against pathogenic bacteria and fungi, as well as for hypoglycemic activity in diabetic rats. This research illustrates the potential of such compounds in treating bacterial infections and managing diabetes (Al-Abdullah et al., 2015).

Anti-TMV and Antimicrobial Effects

Research on urea and thiourea derivatives of piperazine doped with Febuxostat has demonstrated promising antiviral and antimicrobial activities. These findings suggest applications in the development of new antiviral and antimicrobial agents, contributing to the fields of virology and infectious diseases (Reddy et al., 2013).